Cas no 3564-18-9 (Chromoxane Cyanine R)

• Product Name: Chromoxane Cyanine R
• CAS No: 3564-18-9
• MF: C₂₃H₁₅Na₃O₉S
• MW: 536.39411854744
• MDL: MFCD00012411
• CID: 44271
• PubChem ID: 24859669
• Update Time: 2025-04-18

Chromoxane Cyanine R Chemical and Physical Properties

Names and Identifiers

• Mordant Blue 3
• C.I. 43820
• Chromoxane Cyanine R
• Chrome Blue 3R
• Chrome Cyanine R
• Chromoxane Cyanin R
• Chromoxane Cyanine RA
• Cromal Blue Black B
• Diacromo Cyanine R
• Diamond Cyanine R
• Eiochrome Cyanine R
• Eriochromcyanin No. 553
• Eriochrome Cyanin R
• Eriochrome Cyanine R
• Eriochrome Cyanine RC
• Fenakrom Blue XR
• Omega Chrome Cyanine GR
• Pontachrome Blue ECR
• Sunchromine Cyanine R
• Tertrochrome Cyanine CR
• 3,3'-(3H-2,1-Benzoxathiol-3-ylidene) bis(6-hydroxy-5-methylbenzoic acid) S,S-dioxide trisodium salt
• EriochromecyanineR(Mordantblue3)
• Blue R
• ChroMoxane Cyanine R, pure
• Cyanine R
• erichromecyaniner
• EriochroMe® Cyanine R
• S NO 840
• Solochrome Cyanine R
• SOLOCHROMECYANINR
• MORDANT BLUE (C.I. 43820)
• CHEMBL413576
• AKOS025310821
• DTXSID60889373
• CHEBI:87376
• 3564-18-9
• Eriochrome Cyanine R (C.I. 43820)
• AKOS015903555
• Eriochrome(R) Cyanine R, p.a.
• MFCD00012411
• trisodium;5-[(E)-(3-carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2-sulfonatophenyl)methyl]-3-methyl-2-oxidobenzoate
• Benzoic acid, 3,3'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[6-hydroxy-5-methyl-, sodium salt (1:3)
• Q27159569
• Eriochrome cyanine R (Mordant blue 3)
• >99% pound HPLC)
• Benzoic acid,3,3'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[6-hydroxy-5-methyl-, trisodium salt

• MDL： MFCD00012411
• Inchi： 1S/C23H18O9S.3Na/c1-11-7-13(9-16(20(11)24)22(26)27)19(15-5-3-4-6-18(15)33(30,31)32)14-8-12(2)21(25)17(10-14)23(28)29;;;/h3-10,24H,1-2H3,(H,26,27)(H,28,29)(H,30,31,32);;;/q;3*+1/p-3/b19-14+;;;
• InChI Key： FFUMCSDSJNSMQH-HEXQVDJKSA-K
• SMILES： S(C1C=CC=CC=1/C(/C1C=C(C(=O)[O-])C(=C(C)C=1)[O-])=C1/C=C(C(=O)O)C(C(C)=C/1)=O)(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 536.01300
• Monoisotopic Mass: 536.012987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 1020
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• Topological Polar Surface Area: 175

Experimental Properties

• Color/Form: Red to reddish brown solid
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PH: 9.1 (10g/l, H2O, 24℃)
• Solubility: 420g/l
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 183.14000
• LogP: 1.05620
• Solubility: Soluble
• Vapor Pressure: No data available
• Color index: 43820

Chromoxane Cyanine R Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

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